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Compound of Interest

Compound Name: PF-06827443

Cat. No.: B11932027 Get Quote

Technical Support Center: PF-06827443
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of PF-06827443 when

using Dimethyl Sulfoxide (DMSO) as a solvent. It includes troubleshooting guides and

frequently asked questions (FAQs) to address common issues encountered during

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving PF-06827443?

A1: The recommended solvent for preparing stock solutions of PF-06827443 is high-purity,

anhydrous DMSO (Dimethyl Sulfoxide).

Q2: What is the solubility of PF-06827443 in DMSO?

A2: The solubility of PF-06827443 in DMSO is 10 mg/mL, which results in a clear solution.

Q3: How should I store the solid compound and DMSO stock solutions of PF-06827443?

A3: Proper storage is crucial to maintain the integrity of the compound. For general guidance,

powdered compound can be stored at room temperature.[1] Once dissolved in DMSO, it is

recommended to store the stock solution at -20°C for short-term storage (up to one month) and

at -80°C for long-term storage (up to six months).[2] To avoid degradation due to repeated

freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use volumes.[2]
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Q4: I observed precipitation when diluting my PF-06827443 DMSO stock solution into an

aqueous medium for my cell-based assay. What should I do?

A4: This is a common issue known as "crashing out" that occurs when a compound that is

highly soluble in an organic solvent is introduced into an aqueous environment where its

solubility is much lower. To prevent this, it is recommended to perform a serial dilution. First,

create an intermediate dilution of your stock in the cell culture medium, and then further dilute

to your final desired concentration. Also, ensure that the final concentration of DMSO in your

cell culture is low (typically less than 0.5%) to avoid cytotoxicity.[2][3]

Data Presentation
Parameter Value Notes

Solubility in DMSO 10 mg/mL Results in a clear solution.

Recommended Storage (Solid

Form)
Room Temperature

Refer to the product's

certificate of analysis for

specific recommendations.[1]

Recommended Storage (in

DMSO)

-20°C (Short-term) -80°C

(Long-term)

Aliquot to avoid repeated

freeze-thaw cycles.[2]

Maximum DMSO

Concentration in Cell Culture
< 0.5% To avoid cellular toxicity.[2]

Experimental Protocols
Protocol for Preparing a 10 mg/mL Stock Solution of PF-
06827443 in DMSO
Materials:

PF-06827443 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Preparation: Bring the PF-06827443 powder and DMSO to room temperature.

Weighing: On an analytical balance, accurately weigh the desired amount of PF-06827443
powder into a sterile microcentrifuge tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube to achieve a final concentration of 10 mg/mL.

Dissolution: Tightly cap the tube and vortex the solution for 1-2 minutes until the compound

is completely dissolved. The solution should be clear and free of particulates.

Aliquoting: Dispense the stock solution into smaller, single-use, sterile microcentrifuge tubes.

This will prevent contamination and degradation from multiple freeze-thaw cycles.

Storage: Label the aliquots clearly and store them at -20°C for short-term use or -80°C for

long-term storage.
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Stock Solution Preparation

Storage

Experimental Use

1. Weigh PF-06827443 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Thaw a Single Aliquot

7. Prepare Intermediate Dilution
in Aqueous Medium

8. Prepare Final Working Solution

9. Add to Experimental Assay

Click to download full resolution via product page

Caption: Workflow for preparing and using PF-06827443 DMSO stock solutions.
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Troubleshooting Guide

Issue: Compound precipitates
upon dilution in aqueous buffer

Is the stock solution clear
and fully dissolved?

Action: Remake stock solution.
Ensure complete dissolution.

No

Was a serial dilution performed?

Yes

Action: Perform a serial dilution.
Prepare an intermediate dilution first.

No

Is the final DMSO concentration
< 0.5%?

Yes

Action: Adjust dilution scheme to
lower the final DMSO concentration.

No

Did you pre-warm the
aqueous medium?

Yes

Action: Pre-warm the medium to 37°C
before adding the compound.

No

Issue Resolved

Yes

Click to download full resolution via product page
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Caption: Troubleshooting guide for PF-06827443 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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